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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075

A comprehensive comparison of the biological activities of the cis- and trans-isomers of 1,3-
Dimethylcyclopentanol is currently hampered by a notable absence of published
experimental data. Scientific literature to date does not provide a basis for a direct, data-driven
comparison of their pharmacological or toxicological profiles. This guide, therefore, serves to
summarize the available physicochemical data for these isomers and proposes a standardized
experimental workflow to facilitate future research in this area. Insights from structurally related
compounds are also discussed to provide a contextual framework for potential biological
effects.

Physicochemical Properties

While biological data is scarce, the fundamental physicochemical properties of the 1,3-
Dimethylcyclopentanol isomers can be compiled from available chemical databases. These
properties are crucial for understanding the potential behavior of these compounds in biological
systems.
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1,3-Dimethylcyclopentanol (Isomer

Property unspecified)

Molecular Formula C7H140[1][2]

Molecular Weight 114.19 g/mol [1]

IUPAC Name 1,3-dimethylcyclopentan-1-ol[1]
CAS Number 19550-46-0[1]

Note: Specific data for cis- and trans-isomers are not individually detailed in most publicly

accessible databases.

Structural Isomers

The key difference between the two isomers lies in the spatial orientation of the two methyl
groups on the cyclopentane ring. In the cis-isomer, the methyl groups are on the same side of
the ring, while in the trans-isomer, they are on opposite sides. This stereochemical difference
can significantly influence how each molecule interacts with biological targets such as enzymes

and receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylcyclopentanol-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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